4-bromo-N-[3-(4-morpholinyl)-3-oxopropyl]benzenesulfonamide

• IUPAC Name: 4-bromo-N-(3-morpholin-4-yl-3-oxopropyl)benzenesulfonamide
• InChI: InChI=1S/C13H17BrN2O4S/c14-11-1-3-12(4-2-11)21(18,19)15-6-5-13(17)16-7-9-20-10-8-16/h1-4,15H,5-10H2
• InChI Key: KZYZKBMUXQNTRV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CCNS(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C13H17BrN2O4S
• Molecular Weight: 377.26 g/mol

Description

4-bromo-N-[3-(4-morpholinyl)-3-oxopropyl]benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is a sulfonamide derivative that exhibits a broad range of biological activities, making it a promising candidate for the development of novel therapeutic agents.

Scientific Research Applications

4-bromo-N-[3-(4-morpholinyl)-3-oxopropyl]benzenesulfonamide has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been investigated for its ability to inhibit the activity of several enzymes, including carbonic anhydrase, a target for the treatment of glaucoma and other diseases. In addition, it has been shown to exhibit potent antitumor activity against various cancer cell lines, making it a potential candidate for the development of anticancer drugs.

Mechanism of Action

The mechanism of action of 4-bromo-N-[3-(4-morpholinyl)-3-oxopropyl]benzenesulfonamide is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in various biological processes, including carbonic anhydrase, which plays a crucial role in the regulation of pH and ion transport in the body. In addition, it has been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway and inhibiting the PI3K/Akt signaling pathway.
Biochemical and Physiological Effects:
4-bromo-N-[3-(4-morpholinyl)-3-oxopropyl]benzenesulfonamide exhibits several biochemical and physiological effects, including inhibition of enzyme activity, induction of apoptosis, and modulation of cellular signaling pathways. In addition, it has been shown to exhibit good pharmacokinetic properties, including good oral bioavailability and low toxicity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-N-[3-(4-morpholinyl)-3-oxopropyl]benzenesulfonamide in lab experiments is its broad range of biological activities, making it a versatile tool for investigating various biological processes. In addition, it exhibits good pharmacokinetic properties, which make it suitable for in vivo studies. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can affect its bioavailability and limit its use in some experiments.

Future Directions

There are several future directions for the research on 4-bromo-N-[3-(4-morpholinyl)-3-oxopropyl]benzenesulfonamide. One of the areas of interest is the development of novel therapeutic agents based on this compound for the treatment of various diseases, including cancer and glaucoma. In addition, further studies are needed to elucidate the mechanism of action of this compound and its potential interactions with other molecules in the body. Furthermore, the synthesis method of this compound can be optimized further to obtain higher yields and purity.